Cas no 1248430-33-2 (4-chloro-N1-cyclobutylbenzene-1,2-diamine)

• Product Name: 4-chloro-N1-cyclobutylbenzene-1,2-diamine
• CAS No: 1248430-33-2
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5694342
• PubChem ID: 62414922
• Update Time: 2025-06-08

4-chloro-N1-cyclobutylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• AKOS011702801
• 4-chloro-N1-cyclobutylbenzene-1,2-diamine
• 1248430-33-2
• EN300-1116112
• 4-chloro-1-N-cyclobutylbenzene-1,2-diamine
• 1,2-Benzenediamine, 4-chloro-N1-cyclobutyl-

• Inchi： 1S/C10H13ClN2/c11-7-4-5-10(9(12)6-7)13-8-2-1-3-8/h4-6,8,13H,1-3,12H2
• InChI Key： VILSKTJUMDAYMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)NC1CCC1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 366.8±27.0 °C(Predicted)
• pka: 4.85±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-N1-cyclobutylbenzene-1,2-diamine

Introduction to 4-chloro-N1-cyclobutylbenzene-1,2-diamine (CAS No. 1248430-33-2)

4-chloro-N1-cyclobutylbenzene-1,2-diamine, identified by its Chemical Abstracts Service (CAS) number 1248430-33-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzene derivatives, featuring a chloro substituent and a cyclobutylamine moiety, which endows it with unique chemical properties and potential biological activities. The structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically relevant compounds.

The nomenclature of this compound provides insights into its molecular structure. The prefix "4-chloro-" indicates the presence of a chlorine atom at the fourth position of the benzene ring, while "N1-cyclobutylbenzene-1,2-diamine" specifies the presence of a diamine group (two amino groups) attached to a cyclobutyl-substituted benzene ring. This specific arrangement of functional groups contributes to the compound's reactivity and its potential utility in drug development.

In recent years, there has been growing interest in benzene derivatives as scaffolds for drug discovery due to their structural versatility and well-documented biological interactions. The incorporation of a cyclobutyl group into the benzene ring enhances the rigidity of the molecule, which can influence its binding affinity to biological targets. Additionally, the presence of multiple amino groups provides opportunities for further chemical modifications, allowing for the development of libraries of derivatives with tailored pharmacological properties.

One of the most compelling aspects of 4-chloro-N1-cyclobutylbenzene-1,2-diamine is its potential application in the synthesis of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the development of small-molecule inhibitors targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer progression and inflammatory responses. The chloro substituent on the benzene ring can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures.

The synthetic pathways for 4-chloro-N1-cyclobutylbenzene-1,2-diamine have been optimized to ensure high yield and purity. One common approach involves the reaction of 4-chlorobenzonitrile with cyclobutylamine under controlled conditions, followed by hydrolysis and subsequent functional group transformations. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthetic routes, aligning with the broader goals of sustainable pharmaceutical manufacturing.

From a biological perspective, the diamine functionality in 4-chloro-N1-cyclobutylbenzene-1,2-diamine is particularly noteworthy. Amines are known to participate in hydrogen bonding interactions with biological targets, making them crucial for drug-receptor binding. The cyclobutyl group introduces steric hindrance, which can fine-tune the binding affinity and selectivity of derived compounds. This balance between electronic and steric effects makes this molecule an attractive candidate for structure-based drug design.

Recent research findings have highlighted the importance of aromatic diamines in medicinal chemistry. For example, studies have demonstrated that certain diamine derivatives exhibit potent antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. The structural features present in 4-chloro-N1-cyclobutylbenzene-1,2-diamine, such as the combination of a chloro group and a cyclobutylamine moiety, may contribute to similar mechanisms of action when incorporated into drug candidates.

The pharmacokinetic profile of compounds derived from 4-chloro-N1-cyclobutylbenzene-1,2-diamine is another area of active investigation. Researchers are interested in understanding how modifications to this core structure influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties. By leveraging computational modeling techniques such as molecular dynamics simulations and quantum mechanics calculations, scientists can predict how different derivatives will behave within biological systems before conducting costly experimental trials.

In conclusion,4-chloro-N1-cyclobutylbenzene-1,2-diamine (CAS No. 1248430-33-2) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features—combining a chloro-substituted benzene ring with a cyclobutylamine group—offer opportunities for diverse chemical modifications and biological applications. As research continues to uncover new insights into its potential uses, this compound is likely to remain at the forefront of pharmaceutical innovation.